Cas no 1601845-51-5 (4-2-(propan-2-ylsulfanyl)ethylpiperidine)

• Product Name: 4-2-(propan-2-ylsulfanyl)ethylpiperidine
• CAS No: 1601845-51-5
• MF: C₁₀H₂₁NS
• MW: 187.345441579819
• MDL: MFCD29034772
• CID: 5151749
• PubChem ID: 71778040
• Update Time: 2025-05-24

4-2-(propan-2-ylsulfanyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[2-[(1-methylethyl)thio]ethyl]-
• 4-2-(propan-2-ylsulfanyl)ethylpiperidine

• MDL： MFCD29034772
• Inchi： 1S/C10H21NS/c1-9(2)12-8-5-10-3-6-11-7-4-10/h9-11H,3-8H2,1-2H3
• InChI Key： LMNGOPHYTGXTOQ-UHFFFAOYSA-N
• SMILES： N1CCC(CCSC(C)C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-2-(propan-2-ylsulfanyl)ethylpiperidine

Chemical Profile of 4-2-(propan-2-ylsulfanyl)ethylpiperidine (CAS No. 1601845-51-5)

4-2-(propan-2-ylsulfanyl)ethylpiperidine, identified by its Chemical Abstracts Service (CAS) number 1601845-51-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This piperidine derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and development. The compound’s molecular framework, incorporating a sulfanyl group linked to a propyl-substituted ethyl chain, positions it as a versatile scaffold for further chemical modification and functionalization.

The synthesis of 4-2-(propan-2-ylsulfanyl)ethylpiperidine involves meticulous attention to reaction conditions and purification techniques to ensure high yield and purity. The presence of the piperidine ring, known for its role in many bioactive molecules, suggests that this compound may exhibit pharmacological properties worthy of exploration. Specifically, the sulfanyl moiety can influence both the electronic and steric properties of the molecule, making it a promising candidate for interactions with biological targets.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating various therapeutic areas, including central nervous system disorders, inflammation, and infectious diseases. The structural features of 4-2-(propan-2-ylsulfanyl)ethylpiperidine make it an attractive candidate for further investigation into its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its potential as a lead structure in the development of novel therapeutics. The sulfanyl group provides a site for hydrogen bonding or hydrophobic interactions with biological targets, while the piperidine ring enhances solubility and bioavailability. These characteristics are crucial for designing molecules that can effectively reach their intended targets within the body.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 4-2-(propan-2-ylsulfanyl)ethylpiperidine with greater accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors, suggesting multiple potential therapeutic pathways. For instance, preliminary simulations indicate that it may inhibit enzymes involved in inflammatory pathways or modulate neurotransmitter receptors.

The pharmaceutical industry has increasingly relied on structure-based drug design to accelerate the discovery of new drugs. 4-2-(propan-2-ylsulfanyl)ethylpiperidine exemplifies how novel scaffolds can be rapidly screened for biological activity using high-throughput screening (HTS) technologies. This approach allows researchers to identify promising candidates for further optimization before investing significant resources into more complex synthetic routes.

In addition to its potential as an active pharmaceutical ingredient (API), 4-2-(propan-2-ylsulfanyl)ethylpiperidine may serve as an intermediate in the synthesis of more complex molecules. Its modular structure allows for easy functionalization at multiple sites, enabling chemists to explore diverse chemical space. This flexibility is particularly valuable in medicinal chemistry, where iterative design and optimization are often necessary to achieve desired pharmacological properties.

The safety and efficacy of any new drug candidate must be rigorously evaluated through preclinical and clinical studies. While 4-2-(propan-2-ylsulfanyl)ethylpiperidine has shown promise in computational models, experimental validation is essential to confirm its biological activity and assess its toxicity profile. Current research efforts are focused on synthesizing analogs with improved properties, such as enhanced selectivity or reduced side effects.

The development of novel therapeutic agents is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. 4-2-(propan-2-ylsulfanyl)ethylpiperidine represents an exciting opportunity for researchers to contribute to this effort by exploring its potential applications in human health. As our understanding of biological systems continues to expand, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion,4-2-(propan-2-ylsulfanyl)ethylpiperidine (CAS No. 1601845-51-5) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique molecular features make it a valuable scaffold for drug discovery, while ongoing studies continue to uncover new possibilities for its use in treating various diseases. As research progresses,this compound is likely to remain at the forefront of medicinal chemistry innovation.